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Compound of Interest

Compound Name: (Z)-Non-6-en-1-ol

Cat. No.: B15600035 Get Quote

Essential Safety and Handling Guide for (Z)-Non-6-
en-1-ol
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling (Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol. It is designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. While (Z)-Non-6-en-1-ol is not classified as a hazardous substance under the

Globally Harmonized System (GHS), adherence to standard laboratory safety procedures is

essential to minimize any potential risks.[1][2]

Chemical and Physical Properties
(Z)-Non-6-en-1-ol is a colorless to pale yellow liquid with a characteristic fresh, green, melon-

like odor.[3][4] It is used as a flavoring agent and in the fragrance industry.[2][3][5] It is

classified as a combustible liquid.
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Property Value

CAS Number 35854-86-5

Molecular Formula C9H18O

Molecular Weight 142.24 g/mol [2]

Appearance Colorless to pale yellow liquid[5]

Boiling Point 115 °C at 20 mmHg[6]

Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[1]

Density 0.85 g/mL at 25 °C[6]

Solubility Insoluble in water; soluble in alcohol.[7]

Personal Protective Equipment (PPE)
While (Z)-Non-6-en-1-ol has a low hazard profile, the following PPE is recommended to ensure

best laboratory practices and personal safety.
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PPE Category Specification Purpose

Eye/Face Protection

Chemical safety goggles or

glasses compliant with EN166

(EU) or OSHA 29 CFR

1910.133 (US).

To protect eyes from potential

splashes, which may cause

temporary irritation.[1]

Skin Protection

Chemically resistant gloves

(e.g., Nitrile or Neoprene). A

standard laboratory coat

should be worn.

To prevent direct skin contact,

although no adverse effects

are generally expected.[1]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

To be used if aerosols are

generated or if working in a

poorly ventilated area.

General Hygiene

Practice good industrial

hygiene. Wash hands

thoroughly after handling.

Ensure an eyewash station

and safety shower are

accessible.

To minimize exposure and

provide immediate first aid if

needed.[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Experimental Workflow
The following diagram illustrates the standard workflow for handling (Z)-Non-6-en-1-ol in a

laboratory setting.
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Workflow for Handling (Z)-Non-6-en-1-ol
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Don Appropriate PPE

Handle (Z)-Non-6-en-1-ol

Avoid Eye and Skin Contact Keep Away from Ignition Sources Store in a Cool, Dry, Well-Ventilated Area

After Use
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Caption: Standard operational workflow for (Z)-Non-6-en-1-ol.
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Step-by-Step Handling and Storage Protocol
Preparation:

Work in a well-ventilated area to avoid the accumulation of vapors.

Confirm that a safety shower and eyewash station are easily accessible.

Put on the required personal protective equipment: safety glasses and gloves.

Handling:

Avoid contact with eyes and skin.[1] In case of accidental contact, flush the affected area

with plenty of water.[1]

Since the substance is a combustible liquid, keep it away from open flames, hot surfaces,

and other potential ignition sources.

Use non-sparking tools when handling the container.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination and evaporation.

Store away from incompatible materials such as strong oxidizing agents.

Spill and Disposal Plan
In the event of a spill or for the disposal of waste, the following procedures should be followed:

Spill Response:

Remove all sources of ignition from the immediate area.[1]

Ensure adequate ventilation.

Wear appropriate PPE, including gloves and safety glasses.
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For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.

[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly to remove any residual contamination.[1]

Waste Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.

Do not dispose of the chemical down the drain or into the environment.

Consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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